1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole

• Molecular Formula: C14H13N3O4S
• Molecular Weight: 319.34 g/mol
• IUPAC Name: 1-(2,5-dimethoxyphenyl)sulfonylbenzotriazole
• InChI: InChI=1S/C14H13N3O4S/c1-20-10-7-8-13(21-2)14(9-10)22(18,19)17-12-6-4-3-5-11(12)15-16-17/h3-9H,1-2H3
• InChI Key: ZXYOUZPIGYDZLK-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)N2C3=CC=CC=C3N=N2

Description

1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole, also known as DBT, is a chemical compound that has been extensively studied for its potential applications in scientific research. DBT is a benzotriazole derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a wide range of fields.

Mechanism of Action

The mechanism of action of 1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in cells. 1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole has been shown to inhibit the activity of the enzyme protein kinase C, which is involved in a variety of cellular processes, including cell growth and proliferation.
Biochemical and Physiological Effects
1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole has a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis (programmed cell death), and the modulation of the immune system. 1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole in lab experiments is its versatility. 1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole can be used in a variety of applications, including as a probe for the detection of reactive oxygen species, as a catalyst for organic reactions, and as a potential therapeutic agent. However, one of the limitations of using 1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole is its potential toxicity. 1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole has been shown to be toxic to certain cell types at high concentrations, which may limit its use in certain applications.

Future Directions

There are many potential future directions for research on 1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole. One area of interest is the development of new synthetic methods for the production of 1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole and related compounds. Another area of interest is the investigation of the potential therapeutic applications of 1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole, particularly in the treatment of cancer and other diseases. Additionally, there is a need for further research on the mechanism of action of 1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole and related compounds, as well as their potential toxicity and safety profiles.

Synthesis Methods

1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole can be synthesized using a variety of methods, including the reaction of 2,5-dimethoxybenzenesulfonyl chloride with sodium azide, followed by cyclization with copper(I) bromide. Other methods include the reaction of 2,5-dimethoxybenzenesulfonyl chloride with sodium azide, followed by reaction with triphenylphosphine and a copper catalyst.

Scientific Research Applications

1-[(2,5-dimethoxyphenyl)sulfonyl]-1H-benzotriazole has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of reactive oxygen species, as a catalyst for organic reactions, and as a potential therapeutic agent for the treatment of cancer and other diseases.